![molecular formula C10H17F2NO3 B6152134 rac-tert-butyl (3R,4S)-3-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate, trans CAS No. 2368911-11-7](/img/no-structure.png)
rac-tert-butyl (3R,4S)-3-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-tert-butyl (3R,4S)-3-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate, trans is a useful research compound. Its molecular formula is C10H17F2NO3 and its molecular weight is 237.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4S)-3-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate, trans involves the protection of the hydroxyl group, followed by the addition of the difluoromethyl group and the carboxylate group. The stereochemistry of the pyrrolidine ring must also be controlled during the synthesis.", "Starting Materials": [ "3-hydroxypyrrolidine", "tert-butyl bromoacetate", "sodium hydride", "difluoromethyl bromide", "triethylamine", "diethyl ether", "methanol", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Protection of the hydroxyl group with tert-butyldimethylsilyl chloride and imidazole in diethyl ether", "Addition of tert-butyl bromoacetate to the protected hydroxyl group in the presence of sodium hydride in DMF", "Removal of the protecting group with methanol and acetic acid", "Addition of difluoromethyl bromide to the carboxylate group in the presence of triethylamine in DMF", "Stereocontrolled reduction of the pyrrolidine ring with sodium borohydride in methanol", "Neutralization of the reaction mixture with acetic acid and sodium bicarbonate", "Purification of the product by column chromatography" ] } | |
CAS RN |
2368911-11-7 |
Molecular Formula |
C10H17F2NO3 |
Molecular Weight |
237.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.